Cas no 1202044-20-9 ((2S)-3-(4-Cyanophenoxy-2,3,5,6-d4)-N-4-cyano-3-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanamid)

(2S)-3-(4-Cyanophenoxy-2,3,5,6-d4)-N-4-cyano-3-(trifluoromethyl)phenyl-2-hydroxy-2-methylpropanamid Properties

Names and Identifiers

• MK-2866
• (S)-N-(4-cyano-3-(trifluoromethyl)phenyl)-3-(4-cyanophenoxy)-2-hydroxy-2-methylpropanamide-d4
• MK-2866 Ostarine

• InChIKey： JNGVJMBLXIUVRD-MFLSZZEWSA-N
• Inchi： InChI=1S/C19H14F3N3O3/c1-18(27,11-28-15-6-2-12(9-23)3-7-15)17(26)25-14-5-4-13(10-24)16(8-14)19(20,21)22/h2-8,27H,11H2,1H3,(H,25,26)/t18-/m0/s1/i2D,3D,6D,7D
• SMILES： C[C@](C(NC1=CC(C(F)(F)F)=C(C#N)C=C1)=O)(O)COC2=C(C([2H])=C(C#N)C([2H])=C2[2H])[2H]

Computed Properties

• Exact Mass: 389.099
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 7
• Monoisotopic Mass: 389.099
• Heavy Atom Count: 28
• Complexity: 658
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 106A^2

Experimental Properties

• LogP: 3.29026
• PSA: 106.14000
• Boiling Point: 632.261 °C at 760 mmHg
• Melting Point: 70–74 °C (158–165 °F)
• Flash Point: 336.18 °C
• Density: 1.418